Cas no 2877664-14-5 (4-{1-[(2,5-dimethylphenyl)methyl]azetidine-3-carbonyl}morpholine)

• Product Name: 4-{1-[(2,5-dimethylphenyl)methyl]azetidine-3-carbonyl}morpholine
• CAS No: 2877664-14-5
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5308298
• PubChem ID: 165433019
• Update Time: 2025-07-21

4-{1-[(2,5-dimethylphenyl)methyl]azetidine-3-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• F6806-8356
• 2877664-14-5
• AKOS040882310
• 4-{1-[(2,5-dimethylphenyl)methyl]azetidine-3-carbonyl}morpholine
• [1-[(2,5-Dimethylphenyl)methyl]-3-azetidinyl]-4-morpholinylmethanone

• Inchi： 1S/C17H24N2O2/c1-13-3-4-14(2)15(9-13)10-18-11-16(12-18)17(20)19-5-7-21-8-6-19/h3-4,9,16H,5-8,10-12H2,1-2H3
• InChI Key： HJRPWCJNEHOCCA-UHFFFAOYSA-N
• SMILES： C(C1CN(CC2=CC(C)=CC=C2C)C1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 450.1±45.0 °C(Predicted)
• pka: 8.01±0.10(Predicted)

Additional information on 4-{1-[(2,5-dimethylphenyl)methyl]azetidine-3-carbonyl}morpholine

Comprehensive Overview of 4-{1-[(2,5-dimethylphenyl)methyl]azetidine-3-carbonyl}morpholine (CAS No. 2877664-14-5)

The compound 4-{1-[(2,5-dimethylphenyl)methyl]azetidine-3-carbonyl}morpholine (CAS No. 2877664-14-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining an azetidine ring and a morpholine moiety, linked via a carbonyl group. Its 2,5-dimethylphenyl substitution further enhances its potential for targeted applications, making it a subject of interest in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in small-molecule therapeutics and catalysis. Researchers are particularly intrigued by the azetidine-3-carbonyl scaffold due to its conformational rigidity and bioisosteric properties, which mimic natural ligands. The morpholine ring, on the other hand, is renowned for improving solubility and metabolic stability, a critical factor in medicinal chemistry.

The synthesis of 4-{1-[(2,5-dimethylphenyl)methyl]azetidine-3-carbonyl}morpholine involves multi-step organic transformations, often employing Pd-catalyzed cross-coupling or reductive amination techniques. Its CAS No. 2877664-14-5 serves as a unique identifier in global chemical databases, facilitating regulatory compliance and intellectual property management. Analytical characterization typically includes NMR spectroscopy, mass spectrometry, and HPLC purity assays to ensure reproducibility.

From a commercial perspective, this compound aligns with trends in personalized medicine and green chemistry. Its structural motifs are frequently explored in kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and CNS disorders. Additionally, the 2,5-dimethylphenyl group may contribute to enhanced lipophilicity, a desirable trait for blood-brain barrier penetration.

Environmental and safety profiles of 2877664-14-5 are rigorously evaluated under REACH and ICH guidelines. While not classified as hazardous, proper handling protocols are recommended to mitigate risks associated with fine powders or organic solvents used in its preparation. The compound’s stability under various pH conditions and thermal stress is also a key consideration for formulation scientists.

Emerging applications of 4-{1-[(2,5-dimethylphenyl)methyl]azetidine-3-carbonyl}morpholine extend to crop protection, where its heterocyclic core shows promise as a scaffold for biodegradable pesticides. This resonates with the global push toward sustainable agriculture, a topic dominating search engine queries like "eco-friendly agrochemicals 2024." Furthermore, computational studies leveraging AI-driven molecular docking have identified potential binding affinities for neglected tropical disease targets.

In summary, CAS No. 2877664-14-5 represents a versatile building block at the intersection of drug development and material innovation. Its adoption in peer-reviewed studies and patent filings underscores its scientific relevance, while its alignment with ESG (Environmental, Social, Governance) principles ensures continued industrial interest. Future research may explore its utility in proteolysis-targeting chimeras (PROTACs) or bioorthogonal chemistry, further expanding its impact.